Cas no 1251552-84-7 (N-(2-fluorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide)

• Product Name: N-(2-fluorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• CAS No: 1251552-84-7
• MF: C₁₈H₂₀FN₃O₄S
• MW: 393.432506561279
• CID: 5848198
• PubChem ID: 49667019
• Update Time: 2025-10-20

N-(2-fluorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-(2-oxo-5-piperidin-1-ylsulfonylpyridin-1-yl)acetamide
• N-(2-fluorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• VU0625575-1
• N-(2-fluorophenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide
• N-(2-fluorophenyl)-2-(2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide
• F3406-9445
• AKOS021971025
• 1251552-84-7

• Inchi： 1S/C18H20FN3O4S/c19-15-6-2-3-7-16(15)20-17(23)13-21-12-14(8-9-18(21)24)27(25,26)22-10-4-1-5-11-22/h2-3,6-9,12H,1,4-5,10-11,13H2,(H,20,23)
• InChI Key： DAAHPBSJOHRGLT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CN1C(=O)C=CC(S(N2CCCCC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 393.11585546g/mol
• Monoisotopic Mass: 393.11585546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(2-fluorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide

Introduction to N-(2-fluorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide and Its Significance in Modern Chemical Biology

N-(2-fluorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide (CAS No. 1251552-84-7) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a fusion of fluorinated aromatic rings and heterocyclic scaffolds, which are known for their diverse biological activities. The presence of functional groups such as the piperidine-1-sulfonyl moiety and the dihydropyridine core enhances its potential as a pharmacophore in drug discovery.

The molecular framework of N-(2-fluorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide is meticulously designed to interact with biological targets in a highly specific manner. The fluorophenyl group, a common feature in many bioactive molecules, contributes to the compound's lipophilicity and binding affinity. This feature is particularly valuable in the development of drugs that require precise targeting to biological receptors or enzymes. The dihydropyridine core, on the other hand, is well-known for its role in calcium channel modulation, making this compound a promising candidate for therapeutic applications in cardiovascular diseases.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurotransmitter systems. The piperidine-1-sulfonyl group in N-(2-fluorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide is particularly noteworthy, as piperidine derivatives are frequently employed in the design of psychoactive substances due to their ability to interact with central nervous system receptors. This structural motif suggests potential applications in the treatment of neurological disorders such as depression, anxiety, and cognitive impairments.

The synthesis and characterization of this compound have been subjects of extensive study. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, have been utilized to construct the complex molecular architecture of N-(2-fluorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structural integrity of the compound.

The pharmacological properties of N-(2-fluorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide have been extensively evaluated in vitro and in vivo. Preliminary studies have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human health. For instance, its interaction with enzymes involved in metabolic pathways has been explored, suggesting possible applications in managing metabolic disorders such as diabetes.

In addition to its pharmacological potential, this compound has also shown promise in the field of chemical biology. Its unique structural features make it an excellent tool for studying enzyme mechanisms and receptor binding interactions. Researchers have utilized N-(2-fluorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide as a probe to understand the dynamics of biological systems at a molecular level. This has led to new insights into the function of key biological targets and has paved the way for the development of more targeted therapies.

The development of novel therapeutic agents often involves a rigorous process of screening and optimization. N-(2-fluorophenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide represents an example of how structural modifications can lead to enhanced biological activity. By fine-tuning its molecular structure, researchers can improve its efficacy and reduce potential side effects. This iterative process is essential for bringing new drugs from the laboratory to the clinic.

The future prospects of N-(2-fluorophenyl)-2-[2-oxyo5-piperidine -sulfonyl -dihydro py ridine - 11 y acet amide b >] acet amide are vast. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact with these systems in precise ways. This compound serves as a testament to the power of synthetic chemistry and pharmacology in addressing complex biological challenges.

In conclusion, N-( 22 fluor o phen y l b >) - 22 [ 22 ox o 55 piper id ine - 11 sul fo n y l - 11 , 22 di hy dro py rid ine - 11 y ] ac et am ide is a remarkable compound with significant potential in both pharmaceutical research and chemical biology. Its intricate structure and diverse functional groups make it a versatile tool for studying biological processes and developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of human health and disease.